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Cat. No.: B10787649

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the preparation, handling, and storage of
Neurokinin A trifluoroacetate (TFA) salt stock solutions using dimethyl sulfoxide (DMSO) as the
solvent. Neurokinin A (NKA) is a peptide neurotransmitter of the tachykinin family that primarily
acts via the NK-2 receptor, playing a significant role in physiological processes such as
bronchoconstriction and smooth muscle contraction.[1][2] Accurate preparation of stock
solutions is critical for ensuring reproducibility and reliability in experimental studies. This guide
outlines the necessary materials, a step-by-step methodology for solubilization, calculation
examples for desired molar concentrations, and best practices for long-term storage and
stability.

Physicochemical Properties and Solubility Data

Quantitative data for Neurokinin A TFA are summarized in the table below. It is crucial to use
the molecular weight of the specific salt form (TFA) for accurate molarity calculations.
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Property Value Source

Neurokinin A TFA Salt
Product Name [1]
(Substance K TFA)

Molecular Formula Cs2Hs1N14F3016S [1]

Molecular Weight 1247.34 g/mol [1]

White to off-white lyophilized
Appearance
powder

100 mg/mL (approx. 80.17

Solubility in DMSO
mM)

Solubility in Water 50 mg/mL (approx. 40.09 mM)

Note: The molecular weight of the peptide alone is 1133.3 g/mol . However, for preparing molar
solutions, the molecular weight of the TFA salt (1247.34 g/mol ) must be used.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM Neurokinin A TFA stock solution in
DMSO.

3.1 Materials and Equipment

Neurokinin A TFA salt (lyophilized powder)

¢ Anhydrous or newly opened Dimethyl Sulfoxide (DMSQ), biotechnology grade
» Sterile, pyrogen-free microcentrifuge tubes (e.g., 1.5 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile, low-retention tips

o Vortex mixer

» Bath sonicator (optional, but recommended)
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

3.2 Preparation Workflow

Pre-Preparation Dissolution Storage

Prepare sterile workspace Weigh NKA powder Add calculated Vortex and/or sonicate Visually confirm Aliquot into sterile tubes o o
‘ and materials accurately volume of DMSO until fully dissolved clarity of solution for single use Store at -20°C or -80°C

Equilibrate NKA vial
to room temperature

Click to download full resolution via product page
Caption: Workflow for preparing Neurokinin A TFA stock solution.
3.3 Step-by-Step Procedure

» Preparation: Before opening, allow the vial of lyophilized Neurokinin A TFA to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of atmospheric
moisture, which can affect peptide stability.

» Weighing: On a calibrated analytical balance, carefully weigh the desired amount of peptide
into a sterile microcentrifuge tube.

e Calculation of DMSO Volume: Use the following formula to calculate the volume of DMSO
required to achieve the desired stock concentration:

Volume (L) = Mass of Peptide (g) / [Molecular Weight ( g/mol ) x Desired Concentration
(mol/L)]

Example Calculation for 1 mg of NKA TFA to make a 10 mM stock:

o

Mass = 0.001 g

o

Molecular Weight = 1247.34 g/mol

Desired Concentration = 0.010 mol/L

[¢]
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o Volume (L) = 0.001 / (1247.34 x 0.010) = 0.00008017 L

o Volume (pL) = 80.17 pL

Dissolution: Add the calculated volume of high-purity DMSO to the microcentrifuge tube
containing the peptide. Cap the tube securely.

Mixing: Vortex the solution gently for 1-2 minutes. If the peptide does not fully dissolve,
sonicate the tube in a bath sonicator for 5-10 minutes. Avoid vigorous mixing to prevent
introducing air bubbles.

Confirmation: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots as
recommended in Section 4.0.

3.4 Example Dilution Calculations for Stock Solutions

Desired Stock

e Mass of NKA TFA Volume of DMSO to Add
1mM 1mg 801.71 pL

10 mM 1mg 80.17 pL

20mM 1mg 40.09 L

80 mM (approx. max) 10 mg 100 pL

Storage and Stability

Proper storage is essential to maintain the biological activity of the Neurokinin A peptide.

e Lyophilized Powder: Store sealed and protected from moisture at -20°C for up to one year or
at -80°C for up to two years.
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e DMSO Stock Solution: Store aliquots at -80°C for up to 6 months or at -20°C forup to 1
month.

o Freeze-Thaw Cycles: Repeated freezing and thawing of stock solutions should be strictly
avoided as it can lead to degradation.

Important Considerations:

e DMSO is hygroscopic and can absorb water from the atmosphere, which may affect
compound stability. Always use anhydrous or newly opened DMSO and keep containers
tightly sealed.

» When preparing working solutions for cell-based assays, ensure the final concentration of
DMSO is non-toxic to the cells, typically below 0.5%.

Neurokinin A Signaling Pathway

Neurokinin A is a member of the tachykinin family of neuropeptides and exerts its biological
effects by binding to G-protein coupled receptors (GPCRS). Its primary receptor is the
Neurokinin-2 receptor (NK-2R). However, it can also activate the Neurokinin-1 receptor (NK-
1R).

Upon binding, the receptor-ligand complex activates the Gqg/11 protein, which in turn stimulates
Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two
second messengers: inositol trisphosphate (IPs) and diacylglycerol (DAG). IPs triggers the
release of intracellular calcium (Ca?*) from the endoplasmic reticulum, leading to various
downstream cellular responses. In certain cell types, such as macrophages, NKA binding to
NK-1R can also trigger inflammatory responses through the activation of PI3K/Akt and ERK1/2
pathways, culminating in the activation of the transcription factor NF-kB.
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Caption: Simplified signaling pathways of Neurokinin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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